Cas no 946371-33-1 (4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine)

• Product Name: 4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine
• CAS No: 946371-33-1
• MF: C₁₇H₁₉ClN₄O₂
• MW: 346.811362504959
• CID: 5903162
• PubChem ID: 42473261
• Update Time: 2025-05-20

4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]methanone
• 946371-33-1
• (2-chlorophenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone
• CCG-281038
• F2442-0026
• AKOS024648248
• 4-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-methoxy-2-methylpyrimidine
• 4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

• Inchi： 1S/C17H19ClN4O2/c1-12-19-15(11-16(20-12)24-2)21-7-9-22(10-8-21)17(23)13-5-3-4-6-14(13)18/h3-6,11H,7-10H2,1-2H3
• InChI Key： HZIYMLPEQXVRMB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1CCN(C2C=C(OC)N=C(C)N=2)CC1)=O

Computed Properties

• Exact Mass: 346.1196536g/mol
• Monoisotopic Mass: 346.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

4-4-(2-Chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine (CAS No. 946371-33-1): A Comprehensive Overview

4-4-(2-Chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine (CAS No. 946371-33-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The molecular formula of 4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine is C₁₈H₁₈ClN₃O₂, with a molecular weight of 355.80 g/mol. The compound features a pyrimidine core substituted with a methoxy group at the 6-position and a methyl group at the 2-position. The piperazine ring is attached to the pyrimidine core at the 4-position and is further substituted with a 2-chlorobenzoyl group. This unique combination of functional groups imparts specific chemical and biological properties to the molecule.

The solubility of 4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine in water is limited, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis Methods

The synthesis of 4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 6-methoxy-2-methylpyrimidin-4(1H)-one with 1-(2-chlorobenzoyl)piperazine in the presence of a coupling agent such as 1,3-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This reaction typically proceeds under mild conditions and yields the desired product in good purity.

An alternative approach involves the condensation of 6-methoxy-2-methylpyrimidinone with 1-(2-chlorobenzoyl)piperazine using microwave-assisted synthesis. This method offers enhanced reaction rates and improved yields compared to conventional heating methods. Recent studies have also explored the use of green chemistry principles to develop more environmentally friendly synthesis routes for this compound.

Biological Activities

4-4-(2-Chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine has been extensively studied for its biological activities, particularly its potential as an inhibitor of various enzymes and receptors involved in disease pathways. One of the key areas of research has been its activity as an inhibitor of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression and are often dysregulated in cancer cells.

In vitro studies have demonstrated that 4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine effectively inhibits CDKs, leading to cell cycle arrest and apoptosis in cancer cells. Additionally, the compound has shown selective toxicity towards cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

Beyond its anticancer properties, 4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine has also been investigated for its potential neuroprotective effects. Preclinical studies have indicated that the compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Development

The promising preclinical results have led to increased interest in advancing 4-4-(2-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in healthy volunteers and patients with advanced solid tumors. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

In addition to cancer therapy, there is growing interest in exploring the potential applications of 4-4-(2-chlorobenzoyl)piperazin-1-y l -6 -meth oxy - 2 -m eth y lp y ri mi di ne strong > i n t he t reatment o f n eurological d iseases . C linical t rials f ocused o n t his i ndication a re e xpected t o b e i nitiated i n t he n ear f uture , b uilding o n t he p romising p reclinical f indings . p > article > response >